Cas no 862825-82-9 (2-(1H-indol-3-ylsulfanyl)-N-(6-methyl-1,3-benzothiazol-2-yl)acetamide)

• Product Name: 2-(1H-indol-3-ylsulfanyl)-N-(6-methyl-1,3-benzothiazol-2-yl)acetamide
• CAS No: 862825-82-9
• MF: C₁₈H₁₅N₃OS₂
• MW: 353.46120095253
• CID: 6235985
• PubChem ID: 3400207
• Update Time: 2025-09-26

2-(1H-indol-3-ylsulfanyl)-N-(6-methyl-1,3-benzothiazol-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(1H-indol-3-ylsulfanyl)-N-(6-methyl-1,3-benzothiazol-2-yl)acetamide
• 862825-82-9
• AKOS024587843
• F0616-0342
• 2-((1H-indol-3-yl)thio)-N-(6-methylbenzo[d]thiazol-2-yl)acetamide

• Inchi： 1S/C18H15N3OS2/c1-11-6-7-14-15(8-11)24-18(20-14)21-17(22)10-23-16-9-19-13-5-3-2-4-12(13)16/h2-9,19H,10H2,1H3,(H,20,21,22)
• InChI Key： AYHJWYZKFHOHIG-UHFFFAOYSA-N
• SMILES： S(CC(NC1=NC2C=CC(C)=CC=2S1)=O)C1=CNC2C=CC=CC=21

Computed Properties

• Exact Mass: 353.06565446g/mol
• Monoisotopic Mass: 353.06565446g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 111Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 2-(1H-indol-3-ylsulfanyl)-N-(6-methyl-1,3-benzothiazol-2-yl)acetamide

Comprehensive Overview of 2-(1H-indol-3-ylsulfanyl)-N-(6-methyl-1,3-benzothiazol-2-yl)acetamide (CAS No. 862825-82-9)

2-(1H-indol-3-ylsulfanyl)-N-(6-methyl-1,3-benzothiazol-2-yl)acetamide, with the CAS number 862825-82-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule combines an indole moiety with a benzothiazole scaffold, creating a unique structure that offers potential applications in drug discovery and medicinal chemistry. Researchers are particularly interested in its role as a kinase inhibitor or enzyme modulator, which aligns with current trends in targeted therapy development.

The compound's structural features, including the sulfanylacetamide linker and 6-methylbenzothiazole group, contribute to its biological activity. Recent studies suggest it may interact with protein-protein interactions (PPIs), a hot topic in modern drug design. As the pharmaceutical industry shifts focus toward small molecule therapeutics for complex diseases, compounds like 862825-82-9 are being investigated for their potential in treating neurodegenerative disorders and inflammatory conditions – two areas receiving substantial research funding globally.

From a synthetic chemistry perspective, 2-(1H-indol-3-ylsulfanyl)-N-(6-methyl-1,3-benzothiazol-2-yl)acetamide represents an interesting case study in heterocyclic compound formation. The molecule's indole-benzothiazole hybrid structure demonstrates how strategic molecular hybridization can yield compounds with enhanced pharmacological profiles. This approach mirrors current industry strategies to develop multi-target directed ligands (MTDLs), which are increasingly important in addressing complex diseases like Alzheimer's and Parkinson's.

The compound's physicochemical properties, including its logP value and hydrogen bonding capacity, make it a subject of interest in drug-likeness studies. With the growing emphasis on computational chemistry and AI-assisted drug discovery, researchers are using advanced molecular docking techniques to predict its interactions with various biological targets. These computational approaches are particularly relevant as the industry seeks to reduce development timelines and costs through in silico screening methods.

Quality control and analytical characterization of CAS 862825-82-9 typically involve advanced techniques such as HPLC, mass spectrometry, and NMR spectroscopy. The compound's stability under various conditions is an important consideration for formulation scientists working on drug delivery systems. Recent advancements in biopharmaceutical classification systems have made understanding these properties more crucial than ever for successful drug development.

In the context of current research trends, 2-(1H-indol-3-ylsulfanyl)-N-(6-methyl-1,3-benzothiazol-2-yl)acetamide aligns with several cutting-edge areas: fragment-based drug design, allosteric modulation, and targeted protein degradation. These approaches represent paradigm shifts in medicinal chemistry, moving beyond traditional occupancy-based pharmacology. The compound's structural features may offer advantages in developing PROTACs (proteolysis targeting chimeras), one of the most exciting developments in modern therapeutics.

From a commercial perspective, the availability of 862825-82-9 through chemical suppliers has facilitated academic and industrial research. The compound's pricing and availability metrics often appear in searches related to research chemical sourcing and bulk pharmaceutical intermediates. Its status as a building block for more complex molecules makes it valuable in combinatorial chemistry libraries, which remain essential tools in early-stage drug discovery programs.

The safety profile and toxicological data of 2-(1H-indol-3-ylsulfanyl)-N-(6-methyl-1,3-benzothiazol-2-yl)acetamide are important considerations for researchers. While not classified as hazardous, proper handling according to laboratory safety protocols is always recommended. This aligns with increasing industry focus on green chemistry principles and occupational health standards in research environments.

Future research directions for this compound may explore its potential in epigenetic modulation or as a chemical probe for studying biological pathways. The growing interest in chemical biology tools and mechanistic studies suggests that well-characterized compounds like 862825-82-9 will continue to play important roles in basic research and translational medicine.

In summary, 2-(1H-indol-3-ylsulfanyl)-N-(6-methyl-1,3-benzothiazol-2-yl)acetamide represents an intriguing case study at the intersection of medicinal chemistry, drug discovery, and chemical biology. Its unique structural features and potential biological activities make it a compound worth watching as research into heterocyclic pharmaceuticals and targeted therapies continues to advance.